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Executive Summary

The Alabama A&M University (AAMU) Research, Innovation, Science, and Engineering (RISE)
Foundation serves as the primary contracting entity for the university, facilitating research and
development across a spectrum of advanced scientific fields.[1][2] This guide provides a
technical overview of the AAMU RISE Foundation's core competencies, research capabilities,
and operational framework. The foundation leverages the extensive research infrastructure and
faculty expertise at Alabama A&M University to secure and execute contracts with federal
agencies and industry partners.[2][3] Key areas of focus include biotechnology, sustainable
energy, materials science, and food science, with a mission to translate innovative research
into practical solutions.[2][3]

Core Research Areas and Capabilities

The AAMU RISE Foundation's research activities are diverse, reflecting the multidisciplinary
strengths of Alabama A&M University. The foundation's capabilities are strategically aligned
with national research priorities, positioning it as a key partner for government and industry.

Biotechnology and Life Sciences
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AAMU RISE is actively engaged in biotechnology research with applications in health,
agriculture, and environmental science. Key areas of expertise include:

Biotechnology and Genetic Engineering: Leveraging modern molecular biology techniques
for the development of novel therapeutics, diagnostics, and genetically engineered
organisms.[4]

Food Microbiology and Biotechnology: Research into microbial processes for food
production, preservation, and the development of functional foods.[4]

Nutritional Biochemistry: Investigating the biochemical and physiological effects of nutrients
and food components on health and disease.[4]

Biofuels and Chemical Sensors: Development of sustainable bioenergy sources and novel
sensor technologies for the detection of chemical and biological agents.[4]

Materials Science and Engineering
The foundation supports advanced research in materials science, with a focus on the

development of novel materials with unique properties and applications. Capabilities include:

Integrated Circuit Design and Fabrication: Expertise in the design and manufacturing of
microelectronic devices.[3][4]

Crystal Growth: Specialized facilities and expertise for the growth of large and small
bandgap and piezoelectric materials.[3]

Nonlinear Optical Materials: Research and development of materials with applications in
photonics and optical computing.[3]

Sustainable Energy and Environmental Science

AAMU RISE is committed to addressing critical challenges in energy and environmental
sustainability. Research efforts are focused on:

+ Renewable and Green Energy: Development of solar, bio-based, and other renewable
energy technologies.[4]
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» Environmental Research: Studying and developing solutions for environmental remediation
and management.[4]

Quantitative Data Summary

While detailed quantitative data on specific project outcomes are often proprietary or published
in peer-reviewed journals not publicly accessible in their entirety, the following table
summarizes the publicly available information on the AAMU RISE Foundation's funded

projects.
Publicly
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Experimental Protocols

Detailed experimental protocols are specific to each research project and are typically found
within peer-reviewed publications. The following represents a generalized workflow for a
common research area within the AAMU RISE Foundation's portfolio.

Example Protocol: Characterization of Novel
Photovoltaic Materials

Objective: To determine the efficiency and stability of a newly synthesized thin-film solar cell
material.

Methodology:

o Material Synthesis: The novel photovoltaic material is synthesized using established
chemical vapor deposition (CVD) techniques. Precursor materials and deposition parameters
are meticulously controlled.

e Thin-Film Deposition: The synthesized material is deposited as a thin film onto a conductive
substrate under high-vacuum conditions. Film thickness and uniformity are monitored in real-
time.

e Device Fabrication: A complete solar cell device is fabricated by depositing additional layers,
including a transparent conductive oxide and metal contacts, using photolithography and
evaporation techniques.

o Performance Characterization: The current-voltage (I-V) characteristics of the fabricated
device are measured under simulated solar illumination (AM1.5G) to determine key
performance metrics such as open-circuit voltage (Voc), short-circuit current (Isc), fill factor
(FF), and power conversion efficiency (PCE).

 Stability Testing: The device is subjected to prolonged light and thermal stress to evaluate its
long-term stability and degradation mechanisms.

o Material Analysis: Advanced characterization techniques such as X-ray diffraction (XRD),
scanning electron microscopy (SEM), and atomic force microscopy (AFM) are used to
analyze the crystal structure, morphology, and surface properties of the material.
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Visualizations

AAMU RISE Foundation's Collaborative Research
Workflow

The following diagram illustrates the typical workflow for a research project undertaken by the
AAMU RISE Foundation, from initial engagement with a funding partner to the final reporting
and technology transfer.

Phase 3: Dissemination & Impact

Phase 1: Project Initiation Phase 2: Research Execution Technology Transfer
Funding Partner Engagement roposal Development —{ Experimental Design }—» Data Collection & Analysis }—»{ Results Interpretation }——I—{ Reporting to Sponsor

Peer-Reviewed Publication

Click to download full resolution via product page

Caption: AAMU RISE Foundation's project lifecycle.

Signaling Pathway: Lipid Metabolism in Yarrowia
lipolytica

Based on publicly available information regarding research in the Food Biotechnology
Laboratory at Alabama A&M University, the following diagram depicts a simplified signaling
pathway for lipid metabolism in the oleaginous yeast Yarrowia lipolytica, a key organism in
biofuel and oleochemical production research.
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Caption: Simplified lipid synthesis pathway in Y. lipolytica.

Conclusion

The AAMU RISE Foundation is a dynamic and capable organization that plays a crucial role in
advancing research and development at Alabama A&M University. By fostering collaborations

between academia, government, and industry, the foundation is well-positioned to contribute to
scientific innovation and address pressing societal challenges. For researchers, scientists, and
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drug development professionals, the AAMU RISE Foundation offers a wealth of expertise and
resources, making it an attractive partner for collaborative research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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